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Compound of Interest |

N-(4-Methoxyphenyl)-1H-pyrazole-
Compound Name:

3-carboxamide
CAS No.: 305346-12-7

Cat. No.: B2393273

Get Quote

Executive Summary: The Chemical Chameleon

In the landscape of medicinal chemistry, the pyrazole-3-carboxamide scaffold represents a
"privileged structure"—a molecular framework capable of providing high-affinity ligands for
diverse biological targets. Unlike generic heterocycles, this specific regioisomer offers a unique
vector geometry where the C3-carboxamide moiety serves as a critical hydrogen-bond
donor/acceptor interface, while the N1 and C5 positions allow for rigid hydrophobic interactions.

This guide dissects the biological activity spectrum of these derivatives, moving beyond simple
phenotypic observations to the molecular mechanisms driving their efficacy in oncology (kinase
inhibition), metabolic regulation (CB1 antagonism), and infectious disease.

Synthetic Architecture & Chemical Space

To understand the biological output, one must first master the synthetic input. The construction
of the pyrazole-3-carboxamide core typically follows two distinct logic gates: the
Cyclocondensation Route (building the ring) or the Functionalization Route (modifying the
core).
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Core Synthesis Workflow

The most robust pathway involves the Claisen-Schmidt condensation followed by cyclization.
This modular approach allows for the independent variation of substituents at positions 1, 4,
and 5.
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Figure 1: Modular synthesis workflow for pyrazole-3-carboxamide derivatives via the chalcone

intermediate.

Structural Activity Relationship (SAR) Logic

The biological versatility of this scaffold is not accidental; it is a function of specific substitution

patterns.

The SAR Map

o Position N1 (The Anchor): Critical for hydrophobic pocket occupancy. Bulky aryl groups (e.g.,
2,4-dichlorophenyl) are essential for CB1 antagonism but may need to be smaller (e.g.,
methyl, phenyl) for antimicrobial activity to improve solubility.

o Position C3 (The Effector): The carboxamide group is the primary hydrogen bonding motif.

o Anticancer:[1][2][3][4] Fused rings or hydrazide-hydrazone linkers here often enhance

DNA binding or kinase hinge interaction.

o CB1 Antagonists: A piperidinyl or bulky alkyl amide is required to stabilize the receptor's
inactive state.

o Position C4 (The Spacer): Often a small group (H, Methyl, Halogen). Large groups here can
induce steric clash, reducing potency, though some kinase inhibitors tolerate halogens here
to fill small hydrophobic pockets.
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e Position C5 (The Wing): Usually an aryl group.[3] Electron-withdrawing groups (Cl, NO2)
often enhance potency in antimicrobial screens by altering the electronic density of the
pyrazole ring.

Pyrazole-3-Carboxamide
Scaffold
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Figure 2: SAR Logic Map detailing the functional impact of substitutions at key positions.

Therapeutic Spectrum & Mechanistic Insights[1]
Oncology: Kinase Inhibition & DNA Interaction

Pyrazole-3-carboxamides act as ATP-competitive inhibitors against various kinases (EGFR,
CDK2, VEGFR). The amide oxygen and nitrogen often form a "hinge binder" motif within the
kinase ATP-binding pocket.

Key Data Points:

o EGFR Inhibition: Derivatives with a quinazoline moiety attached to the carboxamide show
IC50 values as low as 0.26 uM [1].

o Cell Cycle Arrest: Compounds like P-03 induce G2/M phase arrest and apoptosis in A549
lung cancer cells [2].
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Compound Cell Line / Potency

Target Mechanism
Class Enzyme (IC50/MIC)
Pyrazole- EGFR Tyrosine ] -
) ] ) Enzymatic Assay 0.26 uM ATP Competition
Quinazoline Kinase
Pyrazole- ) o
o Aurora A Kinase MCF-7 (Breast) 0.83 uM Mitotic Arrest
Benzimidazole
DNA
N-substituted-3- DNA

HCT116 (Colon) 13.5 uM Damage/Apoptos

IS

carboxamide (Intercalation)

Metabolic Regulation: The CB1 Antagonist Paradigm

The most famous application of this scaffold is Rimonabant (SR141716A). It functions as an
inverse agonist at the Cannabinoid Type 1 (CB1) receptor.[5][6]

e Mechanism: Rimonabant binds to the CB1 receptor but stabilizes the G-protein-coupled
receptor in its inactive conformation, preventing constitutive activity.[5]

« Critical Interaction: The C3-carboxamide oxygen forms a hydrogen bond with Lys192, while
the 2,4-dichlorophenyl group at N1 locks into a hydrophobic pocket formed by
transmembrane helices [3].
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Figure 3: Mechanism of Inverse Agonism at the CB1 Receptor.

Antimicrobial & Anti-inflammatory Activity

Recent studies have pivoted towards infectious disease. The lipophilic nature of the scaffold
allows for penetration of bacterial cell walls.

» Bacterial Targets:S. aureus (Gram +) and E. coli (Gram -).

» Potency: Derivatives with electron-withdrawing groups (e.g., nitro, fluoro) on the N1-phenyl
ring have shown MIC values comparable to Ciprofloxacin (0.25 pg/mL) [4].

» Anti-inflammatory: Dual inhibition of COX-2 and soluble Epoxide Hydrolase (sEH) has been
observed, providing analgesic effects with reduced gastric toxicity compared to traditional
NSAIDs [5].

Experimental Protocols
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Protocol A: General Synthesis of 1,5-Diaryl-pyrazole-3-
carboxamides

Self-Validating Step: The formation of the intermediate chalcone is confirmed by a distinct color
change (yellow/orange precipitate) and a shift in melting point.

e Chalcone Formation:
o Mix equimolar amounts of substituted acetophenone and aldehyde in ethanol.
o Add 40% NaOH dropwise at 0°C. Stir at RT for 4-6 hours.

o Validation: TLC (Hexane:EtOAc 7:3) should show disappearance of starting materials.
Pour into ice water, filter the yellow solid.

e Cyclization:
o Dissolve chalcone in ethanol. Add hydrazine hydrate (2.5 equiv).
o Reflux for 6-8 hours.

o Validation: Formation of a white/off-white precipitate upon cooling indicates
pyrazoline/pyrazole formation.

» Oxidation (if Pyrazoline formed):

o If the intermediate is a pyrazoline, oxidize using lodobenzene diacetate (IBD) or simple air
oxidation during reflux in acetic acid to aromatize to pyrazole.

Protocol B: In Vitro Kinase Inhibition Assay (FRET-
based)

Rationale: FRET (Fluorescence Resonance Energy Transfer) provides a ratiometric readout
less susceptible to compound interference than simple absorbance.

¢ Preparation: Dilute compounds in DMSO (10 mM stock) to serial concentrations.
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e Reaction Mix: Combine Recombinant Kinase (e.g., EGFR), Peptide Substrate (fluorescein-
labeled), and ATP (at Km concentration) in reaction buffer (HEPES, MgClI2, MnCI2).

e Incubation: Add test compound. Incubate 60 min at RT.

o Detection: Add EDTA (to stop reaction) and Coating Reagent (binds phosphorylated peptide).
e Readout: Measure Fluorescence Polarization or FRET ratio.

o Calculation: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Future Directions

The pyrazole-3-carboxamide scaffold is evolving beyond simple inhibition.

o PROTACS: Researchers are now linking this scaffold to E3 ligase ligands to degrade, rather
than just inhibit, oncogenic kinases.

e Multi-Target Ligands (MTDLSs): Hybrids combining the pyrazole core with coumarin or
guinoline are being designed to tackle drug-resistant bacteria by targeting multiple enzymes
simultaneously.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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